Cas no 1035010-98-0 (1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine)

• Product Name: 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine
• CAS No: 1035010-98-0
• MF: C₃₉H₇₆NO₈P
• MW: 717.99641418457
• CID: 1004524
• Update Time: 2025-05-25

1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine Chemical and Physical Properties

Names and Identifiers

• 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine
• CID 129319300
• 9-Octadecenoic acid (9Z)-, 2-[[(2-aminoethoxy)hydroxyphosphinyl]oxy]-3-[(1-oxohexadecyl)oxy]propyl ester

• Inchi： 1S/C39H76NO8P/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-39(42)46-36-37(48-49(43,44)47-34-33-40)35-45-38(41)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,37H,3-16,19-36,40H2,1-2H3,(H,43,44)/b18-17+
• InChI Key： BLMYNJDXEOSYBR-ISLYRVAYSA-N
• SMILES： P(=O)(O)(OCCN)OC(COC(CCCCCCC/C=C/CCCCCCCC)=O)COC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 49
• Rotatable Bond Count: 40
• Complexity: 825
• Topological Polar Surface Area: 134

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 741.4±70.0 °C at 760 mmHg
• Flash Point: 402.2±35.7 °C
• Vapor Pressure: 0.0±5.3 mmHg at 25°C
• pka: 1.11±0.50(Predicted)

1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine

Professional Introduction to 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine (CAS No. 1035010-98-0)

1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine, commonly referred to as 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine, is a phospholipid derivative that has garnered significant attention in the field of pharmaceuticals and biotechnology due to its unique structural and functional properties. This compound, with the CAS number CAS No. 1035010-98-0, is a synthetic lipid that exhibits remarkable biocompatibility and has been extensively studied for its potential applications in drug delivery systems, cell membrane research, and as an excipient in pharmaceutical formulations.

The structure of 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine consists of a glycerol backbone substituted with two fatty acid chains at the 1 and 3 positions, and a phosphoethanolamine group at the 2 position. The presence of both oleic acid (a monounsaturated fatty acid) and palmitic acid (a saturated fatty acid) in its composition contributes to its amphipathic nature, making it highly soluble in both water and organic solvents. This property is particularly advantageous for formulating stable and effective drug delivery systems.

In recent years, the applications of 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine have expanded significantly, particularly in the realm of nanomedicine. Researchers have leveraged its unique physicochemical properties to develop novel nanocarriers such as liposomes, micelles, and nanocapsules. These nanocarriers are designed to enhance the bioavailability of therapeutic agents, improve targeted drug delivery, and reduce systemic toxicity. For instance, studies have shown that incorporating 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine into liposomal formulations can significantly improve the delivery efficiency of hydrophobic drugs, thereby increasing their therapeutic efficacy.

Moreover, 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine has been investigated for its potential role in regenerative medicine. Its ability to mimic natural phospholipids found in cell membranes makes it an excellent candidate for cell-based therapies. Researchers have explored its use in creating artificial cell membranes that can be used for tissue engineering applications. For example, studies have demonstrated that incorporating this compound into biomimetic membranes can enhance cell viability and functionality, which is crucial for developing effective tissue grafts and organoids.

The compound's stability under various physiological conditions has also made it a popular choice for industrial applications. It has been used as an emulsifier in food products, where its ability to stabilize emulsions improves texture and shelf life. Additionally, its biodegradability ensures minimal environmental impact, aligning with the growing demand for sustainable industrial practices.

Recent advancements in analytical chemistry have further enhanced our understanding of 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine's behavior. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have allowed researchers to precisely characterize its molecular structure and interactions with other molecules. These insights have been instrumental in optimizing its synthesis and formulation processes.

The pharmaceutical industry has also seen significant benefits from the use of 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine as an excipient. Its compatibility with a wide range of active pharmaceutical ingredients (APIs) makes it an ideal candidate for formulating oral, injectable, and topical medications. For instance, studies have shown that when used as an excipient in oral formulations, it can enhance drug absorption by forming stable complexes with APIs, thereby improving therapeutic outcomes.

In conclusion, 1-Oleoyl-3-palmitoyl-rac-glycero-2-phosphoethanolamine is a versatile phospholipid derivative with numerous applications across various industries. Its unique structural properties make it an excellent candidate for drug delivery systems, regenerative medicine, industrial applications, and pharmaceutical formulations. As research continues to uncover new uses for this compound, its importance in advancing scientific and medical innovations is likely to grow even further.